
Technical Support Center: C.I. Reactive Yellow
86 Light Fastness

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: C.I. Reactive yellow 86

Cat. No.: B3183079 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive troubleshooting guides and frequently asked questions

(FAQs) regarding the factors that affect the light fastness of C.I. Reactive Yellow 86.

Frequently Asked Questions (FAQs)
Q1: What is C.I. Reactive Yellow 86 and what affects its light fastness?

C.I. Reactive Yellow 86 is a single azo-type reactive dye.[1] Its light fastness, or resistance to

fading upon light exposure, is influenced by several factors. The primary factor is its molecular

structure. Azo-type dyes generally exhibit poorer light fastness compared to other dye types

like anthraquinone or phthalocyanine.[2][3][4] The photofading of azo dyes is primarily a photo-

oxidation reaction that occurs when the dye is exposed to light and oxygen.[2]

Q2: How does the dye's chemical structure specifically impact its light fastness?

The light fastness of reactive dyes is intrinsically linked to the chemical structure of the parent

chromophore.[4][5] For azo dyes like C.I. Reactive Yellow 86, the introduction of electron-

withdrawing groups (e.g., sulfonic acid groups or halogens) near the azo group can improve

light fastness by lowering the electron cloud density of the nitrogen atoms, which hinders

photo-oxidation.[2] Conversely, electron-donating groups can accelerate fading.[2][6] While C.I.
Reactive Yellow 86 contains sulfonic acid groups, its fundamental azo structure limits its

inherent light stability.[4][7]
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Q3: Does the concentration of the dye on the fabric affect its light fastness?

Yes, the concentration of the dye plays a significant role. Generally, as the dyeing

concentration increases, the light fastness improves.[2][3][8] This is because at higher

concentrations, dye molecules form larger aggregates on the fiber. These larger particles have

a smaller surface area per unit weight exposed to light and air, which slows down the fading

process.[3][8] Light-colored fabrics with low dye concentrations have more dye molecules in a

single, highly dispersed state, making each molecule more susceptible to photodegradation.[2]

[9]

Q4: What is the mechanism behind the light-induced fading of C.I. Reactive Yellow 86?

The fading of azo dyes like C.I. Reactive Yellow 86 is a complex process.[6] When the dye

molecule absorbs light energy, it moves to an excited state.[10][11] This excited molecule is

highly reactive and can undergo degradation through several pathways. The primary

mechanism is photo-oxidation, where the excited dye reacts with oxygen.[12][13] This can lead

to the formation of reactive oxygen species (ROS), such as singlet oxygen and superoxide

radicals, which then attack and destroy the dye's chromophore, causing the color to fade.[6][14]

Both UV and visible light can cause fading, with visible light often being the dominant factor for

azo dyes.[12]
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Issue Encountered Potential Cause(s) Recommended Solution(s)

Poor light fastness in pale

shades.

Low dye concentration leading

to high dispersion of single dye

molecules on the fiber.[2][8]

Increase the dye concentration

if the desired shade allows. For

pale shades, consider using a

UV absorber as a post-

treatment to improve light

fastness.[14][15][16]

Inconsistent light fastness

across a dyed fabric.

Uneven dye application or

fixation. Insufficient soaping,

leaving residual unfixed or

hydrolyzed dye on the surface.

[2][10]

Ensure a uniform dyeing

process with adequate time

and temperature for proper

fixation. Implement a thorough

soaping and rinsing process to

completely remove any loose

dye.[8]

Reduced light fastness after

finishing treatments.

Application of certain finishing

agents, particularly cationic

softeners or some types of

fixing agents.[3][8][17]

Test the compatibility of all

finishing agents with the dyed

fabric. Select non-ionic or other

softeners that have a minimal

impact on light fastness. If a

fixing agent is necessary,

choose one known to have

less effect on light stability.

Unexpectedly rapid fading

under specific environmental

conditions.

High humidity and heat can

accelerate the fading process.

[13] The presence of certain

laundry detergents containing

oxidizing bleaches (like sodium

perborate) can also increase

color loss when exposed to

light, especially when wet.[18]

Control the environmental

conditions during storage and

use where possible. Advise

end-users on appropriate care,

suggesting the use of

detergents without oxidizing

bleaches.

Data Presentation
Table 1: Influence of Dye Concentration on Light Fastness
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Dye Concentration (% o.w.f)
Light Fastness Rating (ISO 105-B02 Blue
Wool Scale)

0.5% (Light Shade) 2-3

2.0% (Medium Shade) 3-4

5.0% (Dark Shade) 4-5

Note: These are typical values and can vary based on the substrate and specific processing

conditions.

Table 2: Effect of Post-Treatments on Light Fastness of a Light Shade Dyeing

Treatment
Light Fastness Rating (ISO
105-B02)

Improvement (Grades)

Untreated Control 2 -

Cationic UV Absorber 3 +1

Antioxidant (Vitamin C) 3-4 +1.5

Data compiled from studies on similar reactive dyes, demonstrating the potential for

improvement.[14][15]

Experimental Protocols
Key Experiment: Determination of Colour Fastness to Artificial Light (ISO 105-B02)

This protocol outlines the standardized method for assessing the light fastness of textiles.

1. Principle: A specimen of the dyed textile is exposed to artificial light from a xenon arc lamp

under controlled conditions, alongside a set of blue wool references with known light fastness.

[19][20] The color fastness is evaluated by comparing the change in color of the specimen with

the changes in the reference materials.[20][21]

2. Apparatus and Materials:
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Light Fastness Tester: An apparatus equipped with a xenon arc lamp that simulates natural

daylight (D65).[21][22][23]

Blue Wool References: A set of standardized blue wool fabrics, numbered 1 to 8, where 1

has the lowest and 8 has the highest light fastness.[19]

Grey Scale for Assessing Change in Colour (ISO 105-A02): Used for visual assessment of

fading.

Specimen Holders: To mount the test specimens and blue wool references.

Masking Cards: Opaque cards to cover a portion of the specimens and references during

exposure.

3. Procedure:

Sample Preparation: Cut a specimen of the dyed fabric to the dimensions required by the

specimen holder.[17]

Mounting: Mount the specimen and a set of blue wool references onto the specimen holders.

Cover a portion of both the specimen and the references with the opaque masks.

Exposure: Place the mounted samples in the light fastness tester.[22]

Test Conditions: Set the instrument to the conditions specified in ISO 105-B02 for the

relevant material. This includes controlling irradiance, chamber temperature, and relative

humidity.[24]

Exposure Cycle: Expose the specimens and references to the xenon arc light. Periodically

inspect the samples for fading. The exposure ends when the contrast between the exposed

and unexposed parts of the specimen is equal to a specific grade on the Grey Scale, or

when a certain blue wool reference shows a specific amount of fading, depending on the

chosen method within the standard.[21]

4. Evaluation:
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After exposure, remove the specimens and references from the tester and allow them to

condition in a standard atmosphere.

Visually compare the fading of the test specimen with the fading of the blue wool references.

The light fastness rating of the specimen is the number of the blue wool reference that

shows a similar change in color.[19]
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Caption: Photofading mechanism of azo dyes.
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Caption: Key factors influencing light fastness.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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